
Historical Development and Withdrawal of
Indoprofen

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Indoprofen

CAS No.: 31842-01-0

Cat. No.: S530642

Get Quote

The table below summarizes the key milestones in the lifecycle of indoprofen:

Period Event / Phase Key Details References

Pre-1984 Active Use &
Clinical Trials

Marketed as an NSAID; clinical trials demonstrated

efficacy for acute rheumatic flare-ups (e.g., gout, low
back pain) at a daily dosage of 1000 mg.

[1]

Pre-1984 Safety Profile
in Use

Adverse reactions were mostly mild and reversible
gastrointestinal disturbances. In one study of 228

patients, only 1.8% discontinued treatment due to
adverse reactions.

[1]

1983-1984 Withdrawal
from Market

The UK suspended the product license in 1983, and it
was voluntarily withdrawn worldwide in 1984. The

decision was based on post-marketing surveillance
revealing a high rate of serious gastrointestinal

adverse effects, including bleeding and perforation.

[2]

Withdrawal
Reason

Primary
Safety
Concerns

Serious gastrointestinal toxicity; also reported to be

carcinogenic in animal studies.

[2]
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Period Event / Phase Key Details References

Post-
Withdrawal

Regulatory
Status

Not approved for clinical use. Currently available
primarily for research purposes.

[3] [2]

Emerging Research and Potential Repurposing

Despite its withdrawal, indoprofen remains a molecule of interest in preclinical research, with studies

revealing novel biological targets and potential therapeutic applications beyond its original COX-inhibitory

effects.

The diagram below summarizes the key signaling pathways involved in indoprofen's newly discovered

mechanisms of action:

Figure 1: Proposed COX-independent signaling pathways for indoprofen based on recent preclinical

research.

Novel Mechanisms of Action: Recent studies indicate that indoprofen's newly discovered effects
are cyclooxygenase (COX)-independent. It does not rely on the inhibition of prostaglandin

synthesis for these actions, which is the classic mechanism for NSAIDs [4]. This separation of activity
suggests a potential to design derivatives that retain therapeutic benefits without the COX-1 related

gastrointestinal toxicity.

Current Research Directions and Strategic Insights

The focus of current indoprofen research is on overcoming its historical liabilities and exploring its new

mechanisms.

Structural Modification to Mitigate Toxicity: A key research direction involves chemically

modifying the indoprofen structure to create safer derivatives. A 2025 study designed and synthesized

novel indoprofen analogs by installing amide and sulfonamide groups at the C-7 position of the

scaffold [5].

Key Finding: One compound (7y) demonstrated a significant shift from being a non-selective
COX inhibitor (like the original indoprofen) to a moderately selective COX-2 inhibitor. Its
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selectivity index (COX-1/COX-2) improved from 0.78 (indoprofen) to 18.35 (compound 7y) [5].

Implication: This research provides a proof-of-concept that structural modification can
successfully dissociate the therapeutic anti-inflammatory effects from the severe
gastrointestinal toxicity that led to indoprofen's withdrawal.

Market and Regulatory Context: The current indoprofen market is niche, driven almost entirely by

research and development demand rather than clinical use [3]. The market is characterized by a need

for high-purity compounds (>99%) for laboratory studies. Any path toward clinical re-purposing

would require navigating stringent regulatory approval processes, given the drug's history [3] [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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